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Compound of Interest |

4-(4-
Compound Name: methoxyphenyl)sulfanylbenzoic
Acid

Cat. No.: B1312769

Essential Safety and Handling Guide for 4-(4-
methoxyphenyl)sulfanylbenzoic Acid

Disclaimer: No specific Safety Data Sheet (SDS) for 4-(4-methoxyphenyl)sulfanylbenzoic
Acid (CAS No. 110046-23-6) was publicly available at the time of this writing. The following
guidance is a conservative amalgamation of safety data from structurally similar compounds,
including benzoic acid, 4-methoxybenzoic acid, and other substituted benzoic acid derivatives.
It is imperative to handle this compound with caution and to perform a thorough risk
assessment before use.

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 4-(4-
methoxyphenyl)sulfanylbenzoic Acid. The information is designed to supplement, not
replace, institutional safety protocols and professional judgment.

Hazard Identification and Personal Protective
Equipment (PPE)

Based on analogous compounds, 4-(4-methoxyphenyl)sulfanylbenzoic Acid should be
treated as a substance that may cause skin, eye, and respiratory irritation.[1][2][3][4] All
handling should occur in a well-ventilated area, preferably within a chemical fume hood.[1][4][5]
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Recommended Personal Protective Equipment:

Protection Type Specification

Rationale

Chemical safety goggles or a
face shield conforming to
EN166 (EU) or OSHA 29 CFR
1910.133 standards.[2][5]

Eye/Face Protection

To prevent eye contact which
may cause serious irritation.[1]
[4]

Chemical-resistant gloves
Skin Protection (e.g., nitrile, neoprene) and a
lab coat or apron.[1][2][3][5]

To avoid skin contact which

may lead to irritation.[1][3][4]

A NIOSH/MSHA or European
Standard EN 149 approved
) ) respirator may be required if
Respiratory Protection ]
dust is generated and
engineering controls are

insufficient.[5]

To prevent inhalation of dust or
vapors that could cause

respiratory tract irritation.[1][3]

First-Aid Measures

Immediate action is crucial in case of accidental exposure.
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Exposure Route First-Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[1][2][6]

Remove contaminated clothing and wash the
affected skin area with soap and plenty of water.

Skin Contact o ) ] )
If irritation persists, seek medical attention.[3][4]

[7]

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.[6][7]

Do NOT induce vomiting. Rinse the mouth with

Ingestion water and drink 2-4 cupfuls of milk or water.

Seek immediate medical attention.[6][8]

Handling and Storage

Proper handling and storage are vital to maintain the chemical's integrity and prevent
accidents.

e Handling: Avoid creating dust.[2][4][5] Use in a well-ventilated area or a chemical fume hood.
[1][4][5] Wash hands thoroughly after handling.[4][8] Avoid contact with skin, eyes, and
clothing.[2][5][8]

» Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[3][7][8]
Keep away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[°]

Accidental Release and Disposal Plan

In the event of a spill, prompt and appropriate action is necessary.

e Spill Response:
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o Evacuate personnel from the immediate area.
o Ensure adequate ventilation.
o Wear appropriate PPE as outlined in Section 1.

o For solid spills, carefully sweep or scoop up the material to avoid generating dust and
place it in a suitable, labeled container for disposal.[2][5]

o Do not wash spills into the sewer system.[8][9]

o After the material has been collected, clean the spill area with a suitable solvent or
detergent and water.

» Disposal: Dispose of the chemical and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[7] It may be necessary to
dispose of this compound as hazardous waste.[8][9] Contact a licensed professional waste
disposal service.

Physicochemical and Safety Data (Based on
Analogs)

The following table summarizes key quantitative data from structurally similar compounds to
provide an estimate of the expected properties of 4-(4-methoxyphenyl)sulfanylbenzoic Acid.
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Property

4-Methoxybenzoic acid

Benzoic Acid

Physical State

Powder Solid[2]

Solid

Appearance Light cream[2] White Crystalline
Molecular Formula C8H803[2] C7H602
Molecular Weight 152.15 g/mol [2] 122.12 g/mol
Melting Point 181 - 186 °CJ[2] 122 °C

Boiling Point 275 °C @ 760 mmHg[2] 249 °C

Flash Point 185 °C[2] 121 °C
Autoignition Temperature 250 °CJ[2] 570 °C

Safe Handling Workflow

The following diagram illustrates the standard operational workflow for handling 4-(4-

methoxyphenyl)sulfanylbenzoic Acid, from preparation to disposal.
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Safe Handling Workflow for 4-(4-methoxyphenyl)sulfanylbenzoic Acid

Preparation Emergency Response
Risk Assessment Spill Occurs Exposure Occurs
Don PPE Follow First-Aid

Evacuate Area

Procedures

(Goggles, Gloves, Lab Coat)

Proceed to Handling

Handling
v

Work in Fume Hood Follow Spill Protocol Seek Medical Attention

l

Weigh/Handle Chemical

l

Perform Experiment

Experiment Complete

Cleanup % Disposal

Decontaminate Glassware
& Work Area

:

Segregate Waste
(Solid & Liquid)

l

Dispose via Licensed
Waste Contractor

:

Doff PPE

:

Wash Hands

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps for the safe handling of 4-(4-
methoxyphenyl)sulfanylbenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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